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Introduction
Photonic Doppler Velocimetry (PDV) is a powerful diagnostic technique for precisely measuring

the velocity of surfaces, particularly in dynamic experiments involving high strain rates and

shock physics.[1][2] This application note provides a detailed, step-by-step guide for setting up

a homodyne PDV system. A homodyne configuration utilizes a single laser source for both the

probe and reference beams, offering a simpler and often more cost-effective setup compared

to heterodyne systems.[2][3] This document outlines the fundamental principles, required

components, experimental protocols, and data analysis workflow to enable researchers to

implement this technique effectively.

Principle of Homodyne PDV
The core principle of PDV lies in the Doppler effect. A laser beam of a known frequency is

directed at a moving target. The light reflected from the target undergoes a frequency shift

proportional to the target's velocity along the line of sight of the laser. In a homodyne system,

this Doppler-shifted light is mixed with a reference beam from the same laser. The interference

of these two beams creates a "beat" frequency that is directly proportional to the target's

velocity.[1] This beat frequency is detected by a photodetector and recorded by a high-speed

oscilloscope.[1] Subsequent analysis of the recorded signal, typically using a Short-Time

Fourier Transform (STFT), allows for the extraction of the velocity history of the target.
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System Components and Specifications
A robust homodyne PDV system is constructed from several key optical and electronic

components. The following table summarizes the essential components and their typical

specifications.
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Component Specification Purpose

Laser Source

Wavelength: ~1550 nm (C-

band)[4]; Power: 1-2 W;

Linewidth: Narrow (<1 MHz)

Provides coherent light for

probing the target. The 1550

nm wavelength is standard in

telecommunications, making

components readily available.

[4]

Optical Circulator 3-port fiber optic device

Directs the laser light to the

probe and the reflected light

from the probe to the coupler.

Fiber Optic Coupler 50/50 or 90/10 split ratio

Splits the laser output into the

probe and reference arms and

combines the reflected probe

signal with the reference

signal.

Fiber Optic Probe Collimating or focusing lens

Delivers the laser light to the

target and collects the

reflected, Doppler-shifted light.

Photodetector
High-speed (Bandwidth >10

GHz)

Converts the optical beat

signal into an electrical signal.

High-Speed Oscilloscope
Sampling Rate: >25 GS/s;

Bandwidth: >8 GHz

Digitizes and records the

electrical signal from the

photodetector for later

analysis.[5]

Data Acquisition System & PC -
Controls the oscilloscope and

stores the acquired data.

Analysis Software e.g., MATLAB, Python

Used to perform the Short-

Time Fourier Transform

(STFT) on the raw data to

extract the velocity-time

history.[4]
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Experimental Workflow and Protocols
The following sections provide a detailed, step-by-step guide to setting up and performing a

measurement with a homodyne PDV system.

System Assembly and Alignment
Objective: To correctly connect all optical and electronic components and ensure proper

alignment of the laser probe with the target.

Protocol:

Component Connection:

Connect the output of the laser source to Port 1 of the optical circulator.

Connect Port 2 of the circulator to the fiber optic probe.

Connect Port 3 of the circulator to one input of the fiber optic coupler.

Connect the second input of the coupler to the reference arm, which is a length of fiber

optic cable. In a common homodyne setup, a portion of the initial laser light is split off to

serve as the reference.

Connect the output of the coupler to the input of the high-speed photodetector.

Connect the output of the photodetector to an input channel of the high-speed

oscilloscope using a high-bandwidth coaxial cable.

Trigger the oscilloscope externally from the experimental event to ensure synchronized

data capture.

Probe Alignment:

Position the fiber optic probe at the desired distance from the target. The choice of a

collimating or focusing probe will depend on the target size and the required spot size.
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To aid in alignment, a visible alignment laser can be co-aligned with the infrared PDV

laser.

Maximize the reflected signal by adjusting the probe's position and angle relative to the

target surface. This can be monitored by observing the DC level of the photodetector

output on the oscilloscope. A higher DC level generally indicates better light collection.
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System Assembly

Laser Source

Optical Circulator

Port 1

Fiber Optic Coupler
Reference Arm

Fiber Optic Probe
Port 2

Port 3

Target

Photodetector Oscilloscope PC with Analysis Software

Data Analysis Workflow

Raw Oscilloscope Data (Voltage vs. Time)

Short-Time Fourier Transform (STFT)

Spectrogram (Frequency vs. Time)

Peak Frequency Extraction

Velocity Calculation (v = λ/2 * f_beat)

Velocity vs. Time History
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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